Cas no 29984-92-7 (2-(2-methyl-6-nitrophenyl)acetonitrile)

• Product Name: 2-(2-methyl-6-nitrophenyl)acetonitrile
• CAS No: 29984-92-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 6251752
• PubChem ID: 79003781
• Update Time: 2025-06-20

2-(2-methyl-6-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-6-nitrophenyl)acetonitrile
• 29984-92-7
• F85849
• AKOS017518439
• EN300-1856348
• 2-(2-nitrophenyl)propanenitrile

• Inchi： 1S/C9H8N2O2/c1-7-3-2-4-9(11(12)13)8(7)5-6-10/h2-4H,5H2,1H3
• InChI Key： SWIQAASPIKSGJK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1CC#N)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(2-methyl-6-nitrophenyl)acetonitrile

2-(2-Methyl-6-Nitrophenyl)Acetonitrile: A Comprehensive Overview

2-(2-Methyl-6-nitrophenyl)acetonitrile (CAS No. 29984-92-7) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-(6-nitro-o-tolyl)acetonitrile, is characterized by its aromatic ring substituted with a methyl group and a nitro group, along with a cyano group attached to the benzene ring. The combination of these functional groups imparts distinct chemical and physical properties that make it an important intermediate in various synthetic pathways.

The synthesis of 2-(2-methyl-6-nitrophenyl)acetonitrile typically involves the reaction of 2-methyl-6-nitrobenzaldehyde with cyanide ions under controlled conditions. This process is well-documented in the literature and has been optimized to achieve high yields and purity levels. The compound's stability and reactivity make it an ideal starting material for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and fine chemicals.

In the realm of pharmaceutical research, 2-(2-methyl-6-nitrophenyl)acetonitrile has garnered significant attention due to its potential as a precursor for the development of novel drugs. Recent studies have explored its use in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, researchers at the University of California have reported the synthesis of a series of derivatives from 2-(2-methyl-6-nitrophenyl)acetonitrile that exhibit potent anti-inflammatory activity. These derivatives are being evaluated for their potential in treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The nitro group in 2-(2-methyl-6-nitrophenyl)acetonitrile plays a crucial role in its biological activity. Nitro compounds are known for their ability to undergo reduction to form amino groups, which can then participate in various biological processes. This property makes 2-(2-methyl-6-nitrophenyl)acetonitrile an attractive candidate for the development of prodrugs that can be activated in specific cellular environments. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-methyl-6-nitrophenyl)acetonitrile can be designed to release active metabolites upon reduction by nitroreductase enzymes, which are overexpressed in certain types of cancer cells.

Beyond its pharmaceutical applications, 2-(2-methyl-6-nitrophenyl)acetonitrile has also found use in the field of materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and organic semiconductors. Researchers at Stanford University have reported the use of 2-(2-methyl-6-nitrophenyl)acetonitrile as a building block for the preparation of conjugated polymers with high charge carrier mobility. These materials have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The environmental impact of 2-(2-methyl-6-nitrophenyl)acetonitrile is another area of active research. Studies have shown that this compound can be biodegraded under certain conditions, making it a more environmentally friendly option compared to some other organic intermediates. However, proper handling and disposal protocols should still be followed to ensure minimal environmental impact.

In conclusion, 2-(2-methyl-6-nitrophenyl)acetonitrile (CAS No. 29984-92-7) is a multifunctional compound with a broad range of applications in chemistry, biology, and materials science. Its unique structure and properties make it an important intermediate in various synthetic pathways and a valuable tool for researchers working on the development of new drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.